Cas no 24813-11-4 (Benzoyl chloride,3-[bis(2-chloroethyl)amino]-)

Benzoyl chloride,3-[bis(2-chloroethyl)amino]- structure
24813-11-4 structure
Product Name:Benzoyl chloride,3-[bis(2-chloroethyl)amino]-
CAS No:24813-11-4
MF:C11H12Cl3NO
MW:280.578080177307
CID:266599
PubChem ID:32678
Update Time:2025-04-19

Benzoyl chloride,3-[bis(2-chloroethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,3-[bis(2-chloroethyl)amino]-
    • 3-[bis(2-chloroethyl)amino]benzoyl chloride
    • 3-[Bis-(2-chlor-aethyl)-amino]-benzoylchlorid
    • 3-[bis-(2-chloro-ethyl)-amino]-benzoyl chloride
    • 3-[N,N-bis(2-chloroethyl)amino]benzoyl chloride
    • 3-N,N-bis(2-chloroethyl)aminobenzoyl chloride
    • BENZOYL CHLORIDE, m-(BIS(2-CHLOROETHYL)AMINO)-
    • BRN 2810542
    • m-(Bis(2-chloroethyl)amino)benzoyl chloride
    • m-< Bis-(2-chlor-ethyl)-amino> -benzoylchlorid
    • m-N-(Dichloraethyl)-benzoesaeurechlorid
    • NSC240369
    • UNII-ZW5YW7YTH9
    • DTXSID70179510
    • SCHEMBL7474438
    • Benzoyl chloride, 3-[bis(2-chloroethyl)amino]-
    • 3-(Bis(2-chloroethyl)amino)benzoyl chloride
    • NSC-240369
    • ZW5YW7YTH9
    • Benzoyl chloride, 3-(bis(2-chloroethyl)amino)-
    • 24813-11-4
    • Benzoyl chloride, m-[bis(2-chloroethyl)amino]-
    • NSC 240369
    • Inchi: 1S/C11H12Cl3NO/c12-4-6-15(7-5-13)10-3-1-2-9(8-10)11(14)16/h1-3,8H,4-7H2
    • InChI Key: DAHGLNLVALQWNU-UHFFFAOYSA-N
    • SMILES: ClCCN(C1C=CC=C(C(=O)Cl)C=1)CCCl

Computed Properties

  • Exact Mass: 278.99866
  • Monoisotopic Mass: 278.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.338
  • Boiling Point: 391.4°Cat760mmHg
  • Flash Point: 190.5°C
  • Refractive Index: 1.58
  • PSA: 20.31
  • LogP: 3.34960
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